3-fluoro-N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)benzamide

• IUPAC Name: 3-fluoro-N-[3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C19H19F2N3O2/c20-15-5-1-3-13(9-15)10-17(24-8-7-22-19(24)26)12-23-18(25)14-4-2-6-16(21)11-14/h1-6,9,11,17H,7-8,10,12H2,(H,22,26)(H,23,25)
• InChI Key: RFZWIQYCBXQVIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(CC2=CC(=CC=C2)F)CNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H19F2N3O2
• Molecular Weight: 359.4 g/mol

Description

3-fluoro-N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated the potential of fluorine-containing compounds in antimicrobial applications. A study by Desai et al. synthesized novel fluorine-containing 5-arylidene derivatives bearing different pharmacophores, including quinazolinone along with 4-thiazolidinone, to act as potential antimicrobial agents. These compounds showed remarkable in vitro antimicrobial potency against various bacterial and fungal strains, highlighting the potential of fluorine substitutions in enhancing antimicrobial activity (Desai, Vaghani, & Shihora, 2013).

Synthetic Methodologies and Novel Compounds

Another study focused on the synthesis and characterization of novel compounds for potential pharmacological applications. Achugatla, Ghashang, and Guhanathan reported the synthesis of new N-(3-(8-bromoimidazo[1, 2a]pyridin-2-yl)-4-fluorophenyl)benzamide derivatives, showcasing the versatility of fluorine-containing compounds in the development of novel therapeutic agents (Achugatla, Ghashang, & Guhanathan, 2017).

Radiosynthesis for Clinical Applications

Ohkubo et al. explored the automated radiosynthesis of two 18F-labeled tracers containing 3-fluoro-2-hydroxypropyl moiety, [18F]FMISO and [18F]PM-PBB3, via [18F]epifluorohydrin for clinical applications in imaging hypoxia and tau pathology. This study exemplifies the critical role of fluorine in the development of radiotracers for medical imaging (Ohkubo et al., 2021).

Antihypertensive Agents

Sharma, Kohli, Sharmab, and Sharma synthesized fluorine-containing thiazolidin-4-one derivatives and evaluated them for their antihypertensive activity, demonstrating the pharmaceutical applications of fluorine-substituted compounds (Sharma et al., 2010).

Material Science and Polymorphism

Chopra and Row's research on the concomitant polymorphism in 3-fluoro-N-(3-fluorophenyl)benzamide due to disorder in the crystal structure provides insights into material science and the impact of molecular structure on the physical properties of compounds (Chopra & Row, 2008).